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Compound of Interest

1,3-Bis(4-
Compound Name: o
hydroxybutyl)tetramethyldisiloxane

cat. No.: B1333160

An In-depth Technical Guide to 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane, a versatile
organosiloxane compound. This document details its nomenclature, chemical and physical
properties, and provides insights into its applications.

Nomenclature: Synonyms and Identifiers

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is known by several synonyms in scientific
literature and commercial listings. While distinct trade names are not commonly used, the
compound is identifiable by the following chemical names and identifiers:

o Systematic IUPAC Name: 4-[[4-hydroxybutyl(dimethyl)silylJoxy-dimethylsilyl]butan-1-ol[1]
o CAS Registry Number: 5931-17-9[1][2][3][4]
e Other Synonymes:

o 1-Butanol, 4,4'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-[5]

o 4,4'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(butan-1-ol)[6][ 7]

o 4,4'-[Oxybis(dimethylsilanediyl)]bis(butane-1-ol)[5]
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o

5,5,7,7-TETRAMETHYL-6-OXA-5,7-DISILAUNDECAN-1,11-DIOL[2][8]

o

1,3-Bis(4-hydroxybutyl)-1,1,3,3-tetramethyldisiloxane[5]

[¢]

1,3-Di(4-Hydroxybutyl)-1,1,3,3-tetramethyldisiloxane

[e]

Dihydroxybutyltetramethyldisiloxane[5]

Chemical and Physical Properties

The key quantitative properties of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane are
summarized in the table below for easy reference and comparison.

Property Value Source
Molecular Formula C12H3003Si2 [11[2][5]18]
Molecular Weight 278.54 g/mol [11[2]
Appearance Colorle'ss t.o Almost Colorless 4]

Clear Liquid
Boiling Point 148-150 °C at 2 mmHg [2]
Density 0.93 g/mL [2]
Refractive Index 1.4526 at 20°C [2]
Flash Point 110 °C [2]
Purity Typically 292% or 296% [1112114]

Experimental Protocols

Detailed experimental protocols for the synthesis of 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane are not extensively available in the public domain.
However, a general synthetic approach can be inferred from related organosilicon chemistry.
The synthesis likely involves the hydrosilylation of a protected butenol with 1,1,3,3-
tetramethyldisiloxane, followed by deprotection.

Conceptual Synthesis Workflow:
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A plausible synthetic route would involve the following key steps:

Protection of Butenol: The hydroxyl group of 4-buten-1-ol is protected with a suitable
protecting group (e.g., a silyl ether) to prevent side reactions.

o Hydrosilylation: The protected 4-buten-1-ol is reacted with 1,1,3,3-tetramethyldisiloxane in
the presence of a platinum catalyst (e.g., Karstedt's catalyst). This reaction forms the Si-C
bond.

» Deprotection: The protecting groups are removed from the hydroxyl functions to yield the
final product, 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane.

 Purification: The crude product is purified, typically by vacuum distillation, to achieve the
desired purity.

Visualizations
Chemical Structure and Connectivity

The following diagram illustrates the molecular structure of 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane, highlighting its key functional groups and the siloxane
backbone.
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Caption: Molecular structure of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane.

Conceptual Synthesis Workflow Diagram

The diagram below outlines the conceptual workflow for the synthesis of 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane.
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Caption: Conceptual workflow for the synthesis

of the target compound.
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Applications and Research Interest

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is a versatile chemical intermediate with a
range of applications stemming from its unique hybrid structure, combining the flexibility and
stability of a siloxane backbone with reactive terminal hydroxyl groups.[9][10]

e Polymers and Materials Science: It serves as a monomer or a chain extender in the
synthesis of polyurethanes, polyesters, and other copolymers. The incorporation of the
siloxane unit imparts desirable properties such as increased thermal stability, flexibility at low
temperatures, and hydrophobicity.

o Coatings, Adhesives, and Sealants: The compound is used in formulations for protective
coatings, adhesives, and sealants, where its siloxane nature provides enhanced durability
and resistance to environmental factors.[9]

o Personal Care and Cosmetics: In cosmetic formulations, it can function as a moisturizing
agent, improving hydration and contributing to the skin's barrier function.[9]

» Biomedical Applications: Its biocompatibility makes it a candidate for use in biomedical
applications, such as in drug delivery systems and for the creation of biocompatible
materials.[9] One notable application is as an end-capper for carbinol-terminated silicones
used in the manufacturing of contact lenses.[2]

o Textile Treatments: It can be used to treat fabrics to impart water-repellent and stain-resistant
properties.[9]

Safety and Handling

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is classified as causing skin and serious eye
irritation.[3][4][8] Appropriate personal protective equipment (PPE), including gloves and eye
protection, should be worn when handling this chemical.[3][8] It should be stored in a tightly
closed container in a well-ventilated area, away from heat and incompatible materials such as
acids, alcohols, and oxidizing agents.[8] For detailed safety information, refer to the Safety
Data Sheet (SDS) provided by the supplier.[3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1333160?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/1-3-bis-4-hydroxybutyl-tetramethyldisiloxane-tci-america/B32835G
https://www.fishersci.com/shop/products/1-3-bis-4-hydroxybutyl-tetramethyldisiloxane-tci-america/B32835G
https://www.gelest.com/product/SIB1130.0/
https://www.tcichemicals.com/BE/en/sds/B3283_EU_6N.pdf
https://www.tcichemicals.com/GB/en/p/B3283
https://www.tcichemicals.com/GB/en/p/B3283
https://www.pschemicals.com/index.php?p=product&CAS_nr=5931-17-9&id=727543
https://www.bldpharm.com/products/5931-17-9.html
https://www.bldpharm.com/products/5931-17-9.html
https://www.chemscene.com/product/5931-17-9.html
https://www.gelest.com/wp-content/uploads/product_msds/SIB1130.0-msds.pdf
https://www.chemimpex.com/products/40525
https://www.chemimpex.com/fr/products/40525
https://www.benchchem.com/product/b1333160#1-3-bis-4-hydroxybutyl-tetramethyldisiloxane-synonyms-and-trade-names
https://www.benchchem.com/product/b1333160#1-3-bis-4-hydroxybutyl-tetramethyldisiloxane-synonyms-and-trade-names
https://www.benchchem.com/product/b1333160#1-3-bis-4-hydroxybutyl-tetramethyldisiloxane-synonyms-and-trade-names
https://www.benchchem.com/product/b1333160#1-3-bis-4-hydroxybutyl-tetramethyldisiloxane-synonyms-and-trade-names
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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